1-(2-methoxyethyl)-5-(4-thiomorpholinylcarbonyl)-2-piperidinone

• IUPAC Name: 1-(2-methoxyethyl)-5-(thiomorpholine-4-carbonyl)piperidin-2-one
• InChI: InChI=1S/C13H22N2O3S/c1-18-7-4-15-10-11(2-3-12(15)16)13(17)14-5-8-19-9-6-14/h11H,2-10H2,1H3
• InChI Key: LHPDAWVAOCVZKE-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CC(CCC1=O)C(=O)N2CCSCC2
• Molecular Formula: C13H22N2O3S
• Molecular Weight: 286.39 g/mol

Description

1-(2-methoxyethyl)-5-(4-thiomorpholinylcarbonyl)-2-piperidinone, also known as METC, is a chemical compound that has been the subject of scientific research for its potential applications in various fields.

Mechanism of Action

1-(2-methoxyethyl)-5-(4-thiomorpholinylcarbonyl)-2-piperidinone is believed to exert its effects through the inhibition of specific enzymes and proteins involved in cellular processes. For example, it has been shown to inhibit the activity of histone deacetylases, which are involved in gene expression regulation.
Biochemical and Physiological Effects:
Studies have demonstrated that 1-(2-methoxyethyl)-5-(4-thiomorpholinylcarbonyl)-2-piperidinone can induce cell death in cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. It has also been shown to affect the expression of specific genes involved in various cellular pathways.

Advantages and Limitations for Lab Experiments

1-(2-methoxyethyl)-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has advantages in that it is a relatively stable compound that can be synthesized in large quantities. However, its potency and selectivity for specific targets may vary, and further research is needed to fully understand its effects and potential applications.

Future Directions

Future research on 1-(2-methoxyethyl)-5-(4-thiomorpholinylcarbonyl)-2-piperidinone could include investigating its potential as a therapeutic agent for specific types of cancer or neurological diseases, exploring its effects on specific cellular pathways, and developing more potent and selective analogs of the compound. Additionally, research could be focused on optimizing the synthesis method to improve yields and reduce costs.

Synthesis Methods

1-(2-methoxyethyl)-5-(4-thiomorpholinylcarbonyl)-2-piperidinone can be synthesized through a multi-step process involving the reaction of 2-piperidinone with 2-bromoethyl methyl ether, followed by the reaction of the resulting compound with thiomorpholine-4-carbonyl chloride. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

1-(2-methoxyethyl)-5-(4-thiomorpholinylcarbonyl)-2-piperidinone has been studied for its potential as a therapeutic agent for various diseases and conditions, including cancer, Alzheimer's disease, and inflammation. It has also been investigated for its use as a chemical probe in biological research.